Cas no 86438-79-1 (Cocamidopropyl Betaine (~30% aqueous solution))

• Product Name: Cocamidopropyl Betaine (~30% aqueous solution)
• CAS No: 86438-79-1
• MF: C₁₉H₃₈N₂O₃
• MW: 342.516625881195
• MDL: MFCD00072367
• CID: 60986
• PubChem ID: 20280
• Update Time: 2025-10-29

Cocamidopropyl Betaine (~30% aqueous solution) Chemical and Physical Properties

Names and Identifiers

• Cocoamidopropyl Betaine
• N-Cocamidopropyl-N,N-dimethylglycine inner salt
• N-(3-Cocoamidopropyl)-betaine
• CAB-35
• Cocamidopropyl betaine
• COCO OLEAMIDOPROPYL BETAINE
• Cocamidopropyl Betaine (~30% aqueous solution)
• (Carboxymethyl)dimethyl-3-((1-oxododecyl)amino)propylammonium hydroxide
• Cocoyl amide propylbetaine
• Mirataine CB
• Lauroylaminopropyldimethylaminoacetate
• Softazoline LPB
• Dimethyl(lauramidopropyl)betaine
• Tego-Betain L 90
• 61789-40-0
• CS-0109219
• NSC-8191
• UNII-5OCF3O11KX
• N-(Cocoamidopropyl)-N,N-dimethyl-N-carboxymethyl ammonium, betaine
• NSC 8191
• 23D6XVI233
• Cocamidopropylbetaine-C12
• UNII-23D6XVI233
• N-(Carboxymethyl)-N,N-dimethyl-3-((1-oxococonut)amino)-1-propanam- inium hydroxide, inner salt
• Monateric LMAB
• 86243-76-7
• 5OCF3O11KX
• N-(3-Cocoamidopropyl)-N,N-dimethyl-N-carboxymethyl betaine
• 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-((1-oxododecyl)amino)-, hydroxide, inner salt
• CHEMBL1231297
• Lexaine LM
• Mackam LMB
• 5M84PX7JN2
• N-(3-Cocoamidopropyl)-N,N-dimethyl-N-carboxymethylammonium hydroxide, inner salt
• Lebon 2000L
• Ammonium, (carboxymethyl)(3-lauramidopropyl)dimethyl-, hydroxide, inner salt
• EC 224-292-6
• 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-((1-oxododecyl)amino)-, inner salt
• N-[3-(DODECANOYLAMINO)PROPYL]-N,N-DIMETHYLGLYCINATE; COCOAMIDOPROPYLBETAINE
• Cocoamphodiproprionate
• 2-((3-Dodecanamidopropyl)dimethylammonio)acetate
• Lauroylamide propylbetaine
• Enagicol L 30B
• (3-Laurylaminopropyl)dimethylaminoacetic acid, hydroxide, inner salt
• 1-Propanaminium,N-dimethyl-3-[(1-oxododecyl)amino]-, hydroxide, inner salt
• EINECS 263-058-8
• 3-Lauroylamidopropyl betaine
• Glycine, (3-lauramidopropyl)dimethylbetaine
• Cocoamidopropylbetaine
• DTXSID4041282
• Cocamidopropyl betaine, 30% in water
• LAURAIMIDOPROPYL BETAINE
• Empigen BR
• N-(Carboxymethyl)-N,N-dimethyl-3-((1-oxododecyl)amino)-1-propanam- inium hydroxide, inner salt
• N-Laurylamidopropyl-N,N-dimethylbetaine
• Obazoline CAB
• UNII-5M84PX7JN2
• LAURAMIDOPROPYL.BETA.INE
• Amphitol 20AB
• 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-[(1-oxododecyl)amino]-, inner salt
• 86438-79-1
• HY-135057
• 4292-10-8
• (carboxymethyl)dimethyl-3-[(1-oxododecyl)amino]propylammonium hydroxide
• W-105096
• SCHEMBL22684
• COCOOLEAMIDOPROPYLBETAINE
• COCOOLEAMIDOPROPYLBETAINE, ~35 WT. % IN H2O
• H11036
• Amphoteric L
• MACKAM LMB-F
• Coco Amido Betaine
• Rewoteric AMB 12
• NS00010635
• {[3-(Dodecanoylamino)propyl](dimethyl)ammonio}acetate
• CADG
• MRUAUOIMASANKQ-UHFFFAOYSA-N
• LAURAMIDOPROPYL BETAINE
• N-(Dodecylamidopropyl)-N,N-dimethylammonium betaine
• 2-[3-(dodecanoylamino)propyl-dimethylazaniumyl]acetate
• cocamidopropylbetaine
• NSC8191
• 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-((1-oxococonut)amino)-, hydroxide, inner salt
• MACKAM DAB
• Alkateric Cab-A
• (3-(Lauroylamino)propyl)dimethylaminoacetic acid
• AKOS032949829
• EINECS 224-292-6
• Amidopropylalkyl carboxymethyl dimethyl ammonium compound C12 (apAcMDMAC C12)
• Cocamidopropyl dimethyl glycine
• N-Cocamidopropyl-N,N-dimethylglycine, hydroxide, inner salt
• Cocoamphocarboxypropionate
• Q1090054
• Anpholex LB 2
• Lauramidopropyl betaine ~35 wt. % in H2O
• [3-(Lauroylamino)propyl]dimethylaminoacetic acid
• Lauroylamidopropylbetaine
• (3-Laurylaminopropyl)dimethylaminoacetic acid, inner salt

• MDL： MFCD00072367
• Inchi： 1S/C19H38N2O3/c1-4-5-6-7-8-9-10-11-12-14-18(22)20-15-13-16-21(2,3)17-19(23)24/h4-17H2,1-3H3,(H-,20,22,23,24)
• InChI Key： MRUAUOIMASANKQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(NCCC[N+](CC([O-])=O)(C)C)=O

Computed Properties

• Exact Mass: 342.28824308g/mol
• Monoisotopic Mass: 342.28824308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 72.72000
• LogP: 3.08020
• Vapor Pressure: No data available

Cocamidopropyl Betaine (~30% aqueous solution) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (83.22%) H318 (23.75%) H319 (76.25%)
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents

Additional information on Cocamidopropyl Betaine (~30% aqueous solution)

Cocamidopropyl Betaine (~30% aqueous solution) and CAS No. 86438-79-1: Applications and Research Insights

The compound CAS No. 86438-79-1 is a key component in the formulation of Cocamidopropyl Betaine (~30% aqueous solution), a widely utilized surfactant and emulsifier in the cosmetics and personal care industries. This zwitterionic surfactant is renowned for its excellent biocompatibility, mildness, and foaming properties, making it a preferred choice for formulations designed for sensitive skin. The unique chemical structure of Cocamidopropyl Betaine contributes to its versatility, enabling its use in a broad spectrum of applications ranging from shampoos and body washes to industrial cleaning agents.

In recent years, there has been a growing interest in the role of natural-derived surfactants in consumer products due to increasing environmental awareness and consumer preference for gentler, more sustainable options. Cocamidopropyl Betaine, derived from coconut oil and methanol, aligns with this trend by offering a plant-based alternative to synthetic surfactants. Its production process involves the reaction of fatty acids with ammonia, resulting in a compound that is both effective and environmentally friendly.

The efficacy of Cocamidopropyl Betaine (~30% aqueous solution) has been extensively studied in various fields, particularly in dermatology and cosmetology. Research has demonstrated its ability to enhance the stability of emulsions while maintaining a high level of skin compatibility. This makes it an ideal ingredient for formulations that require both cleansing and conditioning properties. Additionally, its low irritation potential has led to its inclusion in products intended for infants and individuals with sensitive skin conditions.

One of the most compelling aspects of Cocamidopropyl Betaine is its multifunctional nature. Beyond its primary role as a surfactant, it also functions as a stabilizer, emulsifier, and even a humectant due to its ability to attract moisture to the skin. This multifaceted functionality has made it a staple ingredient in modern cosmetic formulations, where space is often limited yet multiple benefits are desired.

The latest research in the field of surfactant chemistry has further highlighted the advantages of Cocamidopropyl Betaine. Studies have shown that it can form stable micelles, which are essential for delivering active ingredients into the skin more effectively. This property is particularly valuable in skincare products where targeted delivery of vitamins, antioxidants, or other bioactive compounds is crucial for achieving desired outcomes.

Moreover, the biodegradability of Cocamidopropyl Betaine (~30% aqueous solution) aligns with global sustainability goals. Unlike some synthetic surfactants that can persist in water bodies and disrupt aquatic ecosystems, this compound breaks down naturally without causing significant environmental harm. This characteristic makes it an eco-conscious choice for brands looking to reduce their ecological footprint while maintaining product performance.

In clinical settings, the therapeutic potential of formulations containing Cocamidopropyl Betaine has been explored for various applications. For instance, its mild cleansing properties have been utilized in topical treatments for conditions such as eczema or psoriasis, where gentle cleansing is essential to avoid further irritation. Additionally, its ability to enhance penetration has been leveraged in transdermal drug delivery systems, improving the efficacy of active pharmaceutical ingredients.

The industrial applications of Cocamidopropyl Betaine extend beyond cosmetics into sectors such as textiles and agriculture. In textile manufacturing, it serves as a component in detergents and softeners, contributing to fabric softness and reducing static electricity. In agriculture, it is used in formulations that require emulsification or stabilization while being gentle on crops and soil.

The synthesis and formulation processes for CAS No. 86438-79-1 have seen significant advancements over the years. Modern techniques have improved yield efficiency and reduced waste production, making large-scale manufacturing more sustainable. These improvements not only enhance cost-effectiveness but also minimize the environmental impact associated with production.

The regulatory landscape surrounding cosmetic ingredients like Cocamidopropyl Betaine continues to evolve. Regulatory bodies such as the FDA (U.S. Food and Drug Administration) and the EU Cosmetics Regulation ensure that these compounds are safe for consumer use through rigorous testing protocols. Compliance with these regulations is essential for manufacturers wishing to market their products globally.

The future prospects for Cocamidopropyl Betaine (~30% aqueous solution) appear promising as demand for natural-derived ingredients grows. Ongoing research aims to further optimize its properties through genetic engineering or enzymatic modifications, potentially unlocking new applications or enhancing existing ones. Additionally, collaborations between academic institutions and industry leaders are likely to yield innovative uses for this versatile compound.